![molecular formula C16H14BrNO2 B3911058 1-(4-bromophenyl)-3-[(3-hydroxyphenyl)amino]-2-buten-1-one](/img/structure/B3911058.png)
1-(4-bromophenyl)-3-[(3-hydroxyphenyl)amino]-2-buten-1-one
Overview
Description
1-(4-bromophenyl)-3-[(3-hydroxyphenyl)amino]-2-buten-1-one is a chemical compound that has attracted significant attention from researchers due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 1-(4-bromophenyl)-3-[(3-hydroxyphenyl)amino]-2-buten-1-one involves the inhibition of the activity of the enzyme topoisomerase II, which is essential for DNA replication and cell division. This inhibition leads to the accumulation of DNA damage and ultimately leads to apoptosis in cancer cells.
Biochemical and Physiological Effects
Studies have shown that this compound has a significant effect on the biochemical and physiological processes in cells. It has been shown to induce the production of reactive oxygen species, which leads to oxidative stress and ultimately, apoptosis. It has also been shown to inhibit the activity of the enzyme NADPH oxidase, which is involved in the production of reactive oxygen species.
Advantages and Limitations for Lab Experiments
The advantages of using 1-(4-bromophenyl)-3-[(3-hydroxyphenyl)amino]-2-buten-1-one in lab experiments include its potential as a fluorescent probe for imaging biological systems and its ability to induce apoptosis in cancer cells. However, its limitations include its potential toxicity and the need for further studies to determine its safety and efficacy.
Future Directions
There are several future directions for research on 1-(4-bromophenyl)-3-[(3-hydroxyphenyl)amino]-2-buten-1-one. These include further studies on its potential as a fluorescent probe for imaging biological systems, its efficacy and safety as an anticancer agent, and its potential use in other fields such as materials science and catalysis.
Conclusion
In conclusion, this compound is a chemical compound with significant potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully explore the potential of this compound.
Scientific Research Applications
1-(4-bromophenyl)-3-[(3-hydroxyphenyl)amino]-2-buten-1-one has been extensively studied for its potential applications in various fields. It has been shown to have anticancer properties by inducing apoptosis in cancer cells. It has also been studied for its potential use as a fluorescent probe for imaging biological systems.
properties
IUPAC Name |
(E)-1-(4-bromophenyl)-3-(3-hydroxyanilino)but-2-en-1-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14BrNO2/c1-11(18-14-3-2-4-15(19)10-14)9-16(20)12-5-7-13(17)8-6-12/h2-10,18-19H,1H3/b11-9+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KDWFAILCPFWSFI-PKNBQFBNSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=CC(=O)C1=CC=C(C=C1)Br)NC2=CC(=CC=C2)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C(=C\C(=O)C1=CC=C(C=C1)Br)/NC2=CC(=CC=C2)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14BrNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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